molecular formula C8H15N3O B8466658 1-tert-Butyl-2-(1-isocyanato-1-methylethyl)diazene

1-tert-Butyl-2-(1-isocyanato-1-methylethyl)diazene

Cat. No. B8466658
M. Wt: 169.22 g/mol
InChI Key: BJABUROLFMMCQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-tert-Butyl-2-(1-isocyanato-1-methylethyl)diazene is a useful research compound. Its molecular formula is C8H15N3O and its molecular weight is 169.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-tert-Butyl-2-(1-isocyanato-1-methylethyl)diazene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-tert-Butyl-2-(1-isocyanato-1-methylethyl)diazene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-tert-Butyl-2-(1-isocyanato-1-methylethyl)diazene

Molecular Formula

C8H15N3O

Molecular Weight

169.22 g/mol

IUPAC Name

tert-butyl(2-isocyanatopropan-2-yl)diazene

InChI

InChI=1S/C8H15N3O/c1-7(2,3)10-11-8(4,5)9-6-12/h1-5H3

InChI Key

BJABUROLFMMCQB-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)N=NC(C)(C)N=C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 40.5 grams (0.5 moles) of potassium cyanate in 250 ml of 75% aqueous isopropanol in a 2 liter jacketed reactor, cooled to 5° C., was added the above pentane solution of 2-t-butylazo-2-chloropropane over 15 minutes, holding the reaction temperature at 10°-20° C. After the addition was complete, the reaction mixture was stirred an additional 2 hours at room temperature, 500 ml of water added and the reaction stirred until the salts dissolved. The pentane layer was separated, washed with 250 ml water, 250 ml 10% NaHCO3 solution, dried over anhydrous Na2SO4, filtered and the pentane evaporated under reduced pressure to leave 59.6 grams (70% overall crude yield) of a yellow liquid. The product had a strong broad band at 2225 cm-1 in its infrared spectrum.
Quantity
40.5 g
Type
reactant
Reaction Step One
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0 (± 1) mol
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reactant
Reaction Step Two
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0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
500 mL
Type
reactant
Reaction Step Three
Quantity
250 mL
Type
solvent
Reaction Step Four

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